
N-[(3-Chlorophenyl)sulfonyl]-L-leucine:
Technical Guide & Research Profile

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
N-[(3-Chlorophenyl)sulfonyl]-L-

leucine

Cat. No.: B12393503

Get Quote

Part 1: Executive Summary & Core Significance
N-[(3-Chlorophenyl)sulfonyl]-L-leucine is a synthetic conjugate of the amino acid L-leucine

and 3-chlorobenzenesulfonyl chloride. In drug discovery, this compound serves as a privileged

scaffold for designing inhibitors of zinc-dependent metalloproteases, particularly Matrix

Metalloproteinases (MMPs) and Cathepsins.

Its structural architecture mimics the transition state of peptide hydrolysis, allowing it to act as a

"warhead" precursor or a binding fragment. The arylsulfonyl moiety provides critical

hydrophobic interactions within the enzyme's S1' specificity pocket, while the leucine backbone

directs stereochemical recognition.

Key Applications
MMP Inhibition: Precursor for hydroxamic acid-based inhibitors targeting MMP-2, MMP-9,

and MMP-12 (associated with cancer metastasis and inflammation).

Fragment-Based Drug Design (FBDD): Used as a crystallographic probe to map the S1/S1'

subsites of proteases.
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Integrin Antagonism: Sulfonamide-amino acid motifs are foundational in designing VLA-4

(α4β1) integrin antagonists.

Part 2: Chemical & Physical Properties
Identification Data

Property Specification

Chemical Name N-[(3-Chlorophenyl)sulfonyl]-L-leucine

CAS Number 1132787-68-8

Molecular Formula C₁₂H₁₆ClNO₄S

Molecular Weight 305.78 g/mol

Stereochemistry L-isomer (S-configuration at the α-carbon)

SMILES CC(C)CC(O)=O

Physicochemical Characteristics
Parameter Description / Value

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, Methanol, DMF; Poorly

soluble in water

pKa (Predicted) Carboxyl: ~3.8

LogP (Predicted) ~2.8 (Lipophilic, membrane permeable)

H-Bond Donors 2 (Carboxyl OH, Sulfonamide NH)

H-Bond Acceptors 4 (Sulfonyl oxygens, Carbonyl oxygen)

Part 3: Synthesis & Manufacturing Protocol
The synthesis follows a classical Schotten-Baumann reaction, coupling the amino acid with a

sulfonyl chloride under basic conditions. This protocol ensures the preservation of the L-leucine

stereochemistry.
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Reagents
L-Leucine (1.0 equiv)

3-Chlorobenzenesulfonyl chloride (1.1 equiv)

Sodium Hydroxide (NaOH) or Triethylamine (TEA)

Solvent: 1:1 Water/Dioxane or Dichloromethane (DCM)

Step-by-Step Methodology
Solubilization: Dissolve L-leucine (1.31 g, 10 mmol) in 20 mL of 1N NaOH (20 mmol) at 0°C.

The excess base is required to neutralize the carboxylic acid and scavenge the HCl

generated during coupling.

Coupling: Dropwise add a solution of 3-chlorobenzenesulfonyl chloride (2.32 g, 11 mmol) in

10 mL of dioxane over 30 minutes. Maintain temperature at 0–5°C.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

TLC (System: CHCl₃/MeOH 9:1) or LC-MS.

Workup:

Acidify the reaction mixture to pH ~2 using 1N HCl. The product will precipitate as a white

solid or form an oil.

Extract with Ethyl Acetate (3 x 20 mL).

Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize from Ethyl Acetate/Hexanes or purify via flash column

chromatography (SiO₂, Hexane/Ethyl Acetate gradient).

Synthesis Workflow Diagram
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Figure 1: Schotten-Baumann synthesis pathway for sulfonamide formation.

Part 4: Mechanism of Action (MMP Inhibition)
This compound acts as a peptidomimetic. In the context of Matrix Metalloproteinases (MMPs),

it functions as a non-covalent inhibitor binding to the active site.

Binding Topology
Zinc Binding Group (ZBG): The carboxylic acid moiety coordinates with the catalytic Zinc ion

(Zn²⁺) in the enzyme's active site (monodentate or bidentate). Note: For higher potency, this

COOH is often converted to a hydroxamic acid (CONHOH).

S1' Selectivity Pocket: The 3-chlorophenyl sulfonyl group is the critical "selectivity

determinant." It fits into the deep, hydrophobic S1' pocket of the MMP enzyme. The chlorine

substituent at the meta position improves lipophilic contact and metabolic stability compared

to an unsubstituted phenyl ring.

S1 Pocket: The isobutyl side chain of L-leucine fits into the S1 subsite, mimicking the natural

substrate's P1 residue.

Biological Pathway Diagram
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Figure 2: Pharmacophore mapping of the inhibitor within the MMP active site.

Part 5: Quality Control & Analytics
To validate the integrity of CAS 1132787-68-8, the following analytical parameters must be met.

HPLC Method[9]
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6 x 150mm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: Acetonitrile

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 210 nm (amide bond).

NMR Interpretation (Expected in DMSO-d6)
¹H NMR (400 MHz):

δ 12.6 ppm (br s, 1H, COOH)
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δ 8.1–8.3 ppm (d, 1H, NH-Sulfonamide)

δ 7.5–7.8 ppm (m, 4H, Aromatic 3-Cl-Phenyl protons)

δ 3.8 ppm (m, 1H, α-CH)

δ 1.4–1.6 ppm (m, 3H, β-CH₂ and γ-CH)

δ 0.85 ppm (dd, 6H, two CH₃ groups of Leucine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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